N-{4-[4-(butan-2-yl)phenyl]-1,3-thiazol-2-yl}-2-chloroacetamide

Specification

• CAS No.: 438457-11-5
• Molecular Formula: C15H17ClN2OS
• Molecular Weight: 308.8g/mol
• IUPAC Name: N-[4-(4-butan-2-ylphenyl)-1,3-thiazol-2-yl]-2-chloroacetamide
• Standard InChI: InChI=1S/C15H17ClN2OS/c1-3-10(2)11-4-6-12(7-5-11)13-9-20-15(17-13)18-14(19)8-16/h4-7,9-10H,3,8H2,1-2H3,(H,17,18,19)
• Standard InChI Key: VKAVIHUIDOZMNU-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCl
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCl

Introduction

N-{4-[4-(butan-2-yl)phenyl]-1,3-thiazol-2-yl}-2-chloroacetamide is a synthetic organic compound with a molecular formula of C15H17ClN2OS and a molecular weight of approximately 308.8 g/mol. This compound features a thiazole ring connected to a phenyl ring substituted with a butan-2-yl group, and it includes a 2-chloroacetamide functional group. The presence of the chloro group enhances its reactivity, making it a valuable intermediate in various chemical syntheses and biological applications.

Safety and Hazards

N-{4-[4-(butan-2-yl)phenyl]-1,3-thiazol-2-yl}-2-chloroacetamide is classified as a hazardous substance due to its corrosive and irritant properties. The GHS classification includes the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H318: Causes serious eye damage.

• H335: May cause respiratory irritation.

Precautionary measures are necessary when handling this compound, including wearing protective clothing and ensuring proper ventilation.

Synonyms and Identifiers

• CAS Number: 438457-11-5

• European Community (EC) Number: 998-041-0

• PubChem CID: 3777220

• InChI: InChI=1S/C15H17ClN2OS/c1-3-10(2)11-4-6-12(7-5-11)13-9-20-15(17-13)18-14(19)8-16/h4-7,9-10H,3,8H2,1-2H3,(H,17,18,19)

• InChIKey: VKAVIHUIDOZMNU-UHFFFAOYSA-N.

Comparison with Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Unique Features
N-{4-[4-(butan-2-yl)phenyl]-1,3-thiazol-2-yl}-2-chloroacetamide	C15H17ClN2OS	308.8 g/mol	Thiazole ring with chloroacetamide group
N-[4-(butan-2-yl)phenyl]-2-chloroacetamide	C12H16ClNO	225.72 g/mol	No thiazole ring, simpler structure
N-{4-[4-(butan-2-yl)phenyl]-1,3-thiazol-2-yl}acetamide	C15H18N2OS	274.4 g/mol	No chloro group, potentially less reactive

This comparison highlights how variations in substituents can affect chemical behavior and biological activity.